4,7-Dihydroxycoumarin

• IUPAC Name: 4,7-dihydroxychromen-2-one
• InChI: InChI=1S/C9H6O4/c10-5-1-2-6-7(11)4-9(12)13-8(6)3-5/h1-4,10-11H
• InChI Key: CYSRKZFPSNZSCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1O)OC(=O)C=C2O
• Molecular Formula: C9H6O4
• DSSTOX Substance ID: DTXSID70173558
• Molecular Weight: 178.14 g/mol
• Physical Description: Solid
• CAS RN: 1983-81-9
• Melting Point: 282 °C

Description

4,7-Dihydroxycoumarin, also known as 4,7-Dihydroxy-2H-1-benzopyran-2-one, is a hydroxycoumarin. It is an active lactone present in plants such as Daphne Korean Nakai. Coumarins represent a broad class of compounds with pronounced pharmacological properties and therapeutic potential.

Synthesis Analysis

The synthesis of this compound derivatives has been studied extensively. For instance, the antiradical capacity of two newly synthesized this compound derivatives was examined using Electron Paramagnetic Resonance (EPR) Spectroscopy and Density Functional Theory (DFT). Another study discussed the influence of various Lewis acids on the reaction and explored the optimal synthesis conditions of 7-hydroxy-4-substituted coumarins.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using various spectroscopic techniques, including IR and NMR spectroscopies. The effect of pH on the acid–base equilibria is separately discussed and the predominant species at the physiological pH were determined.

Chemical Reactions Analysis

The degradation mechanisms of this compound derivatives have been studied in advanced oxidation processes. The kinetic DFT study showed that all investigated compounds reacted with HO • via HAT/PCET and SPLET mechanisms.

Scientific Research Applications

• Cytotoxic and Antimicrobial Activities : Derivatives of 4,7-Dihydroxycoumarin have shown cytotoxic activity against different cell lines, including HCT-116 cells, and antimicrobial activity against organisms like Bacillus subtilis ATCC 6633 (Milanović et al., 2021).

• Fluorescent Probes for Detection of Nitroxide Radicals : Dihydroxy-substituted coumarins, such as this compound, are used as fluorescent probes for detecting nitroxide radicals like 4-amino-TEMPO. This is significant in understanding oxidative stress mechanisms (Żamojć et al., 2019).

• Genotoxic and Clastogenic Potential Assessment : The genotoxic and clastogenic potential of this compound has been assessed in various mouse organs, showing its potential for use in genetic toxicity studies (Marques et al., 2015).

• Cytotoxicity Studies on Cancer Cells : Studies have shown that this compound exhibits cytotoxic effects on cancer cell lines, particularly breast cancer cells, making it a potential compound for cancer treatment (Ramuthai et al., 2022).

• Mechanism of Antiradical Activity : The antiradical capacity of this compound derivatives has been investigated, providing insights into their potential as antioxidants (Milanović et al., 2021).

• Pharmacological Activities and Synthesis of Esculetin and Its Derivatives : Research on esculetin, synonymous with 6,7-dihydroxycoumarin, highlights its biological activities and the potential for clinical application, particularly in traditional Chinese medicine (Liang et al., 2017).

• Glucuronidation of 6,7-Dihydroxycoumarins : Studies on the glucuronidation of esculetin and its derivatives provide insights into their metabolic stability and implications for clinical applications (Xia et al., 2015).

Mechanism of Action

Target of Action

Coumarins, a broad class of compounds to which 4,7-dihydroxycoumarin belongs, are known to have pronounced pharmacological properties and therapeutic potential .

Mode of Action

It has been found that this compound derivatives can react with ho• radicals via hat/pcet and splet mechanisms . This suggests that this compound may interact with its targets through similar mechanisms.

Biochemical Pathways

Coumarins are known to originate from the phenylpropanoid pathway in plants . The biosynthesis of novobiocin and clorobiocin, which are aminocoumarin antibiotics characterized by their 3-amino-4,7-dihydroxycoumarin moiety, is one of the best-understood pathways of secondary metabolism in streptomycetes .

Pharmacokinetics

Coumarins are known to undergo hepatic metabolism where cytochrome p450 acts as an inducer of the oxidative processes of coumarins . They are rapidly absorbed and distributed throughout the body with high concentrations detected in the liver and kidneys .

Result of Action

It has been found that all compounds had significantly reduced amounts of ho• radicals present in the reaction system under physiological conditions .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it has been found that the addition of both SO4^2- and NO3^- could improve the photocatalytic performance whereas the k value dropped with excess Cl^- addition . Moreover, this compound exhibited extensive degradability to the frequently coexisted pollutants in nitrobenzene-contaminated wastewater .

Safety and Hazards

4,7-Dihydroxycoumarin is considered hazardous. It can cause serious eye irritation and is harmful if swallowed. It is advised to avoid breathing mist, gas or vapours, and to avoid contact with skin and eyes.

Future Directions

The future directions of 4,7-Dihydroxycoumarin research could involve further exploration of its degradation mechanisms and its potential applications in various fields due to its pronounced pharmacological properties.

Biochemical Analysis

Biochemical Properties

4,7-Dihydroxycoumarin is known to interact with various enzymes, proteins, and other biomolecules. For instance, it has been found to have antimicrobial and antioxidant activities, suggesting that it interacts with enzymes involved in microbial growth and oxidative stress .

Cellular Effects

This compound has been shown to exert effects on various types of cells. For example, it has been found to have antiradical capacity, reducing the amount of HO• radicals present in the reaction system under physiological conditions . This suggests that this compound can influence cell function by modulating oxidative stress.

Molecular Mechanism

The molecular mechanism of this compound involves interactions with biomolecules at the molecular level. It has been found to exhibit antiradical capacity predominantly through Hydrogen Atom Transfer (HAT) and Sequential Proton Loss followed by Electron Transfer (SPLET) mechanisms .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has been found to exhibit sustainable antiradical activity under simulated solar irradiation . This suggests that this compound is stable and does not degrade significantly over time under these conditions.

Metabolic Pathways

It is known that coumarin derivatives are involved in various metabolic pathways in organisms .

Synthesis routes and methods

Procedure details

A 300 cc autoclave was charged with 7-benzyloxy-4-hydroxycoumarin (3 g, 3.7 mmol), prepared in accordance with Example 5, 5% Pd on carbon (0.18 g) and 85 mL of methanol and the autoclave was purged with N2. The autoclave was pressurized with H2 to a pressure of about 100 psi and maintained at that pressure. The exothermic reaction was carried out at ~50° C. for ~2hrs. After the completion of hydrogenolysis, the reactor was flushed with N2 and the contents were transferred into a beaker using a long pipet. The mixture containing Pd/C was dried over MgSO4 and filtered through a frit. The filtrate was evaporated to dryness and finally dried overnight at 45° C. The purity of the material as determined by LC was 95%; yield ~90%. The product was characterized by NMR.

Q & A

Q1: What is the molecular formula and weight of 4,7-Dihydroxycoumarin?

A1: The molecular formula of this compound is C9H6O4, and its molecular weight is 178.14 g/mol.

Q2: Does the position of the hydroxyl group affect the acidity of hydroxycoumarins?

A2: Yes, the position of the hydroxyl group significantly impacts the acidity of hydroxycoumarins. Research shows that the location influences electron delocalization and solvent-solute interactions in their anionic forms, leading to significant pKa variations [ [] ]. For example, 4-hydroxycoumarin (4-HC) is significantly more acidic than 7-hydroxycoumarin (7-HC).

Q3: Is there a spectroscopic technique to distinguish between different hydroxycoumarin isomers?

A3: Yes, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, can differentiate between hydroxycoumarin isomers. [ [] ] successfully correlated experimental and computed 13C NMR shifts of this compound, demonstrating the technique's utility for structural elucidation.

Q4: What is known about the tautomeric behavior of this compound?

A4: this compound, like other 4-hydroxycoumarins, exhibits keto-enol tautomerism. Studies using NMR have confirmed that the 4-hydroxy-2-chromenone tautomeric form is predominant [ [] ]. Additionally, H-D exchange experiments reveal exchange at the C(3) atom of the lactone ring, further highlighting the dynamic nature of this molecule.

Q5: What are the known biological activities of this compound derivatives?

A5: this compound derivatives exhibit a range of biological activities, including:

• Antimicrobial: Demonstrated activity against gram-positive bacteria, specifically Bacillus subtilis ATCC 6633. [ [] ]
• Anticancer: Show cytotoxic effects on the MCF-7 breast cancer cell line. [ [] ]
• Anti-HIV: Studies have explored the use of this compound and its derivatives as potential HIV integrase inhibitors. [ [], [] ]

Q6: How do aminophenol modifications impact the biological activity of this compound?

A6: Aminophenol modifications on this compound significantly influence its biological activity. For example, 3-(1-(2-hydroxyphenyl)amino)ethylidene)-2,4-dioxochroman-7-yl acetate exhibited notable cytotoxic activity against HCT-116 cells. [ [] ] These modifications seem to influence interactions with specific biological targets, contributing to the observed activity profiles.

Q7: How does this compound interact with DNA Gyrase?

A7: While this compound itself doesn't directly inhibit DNA gyrase, its derivative, clorobiocin, is a potent inhibitor. Clorobiocin, containing a 3-amino-4,7-dihydroxycoumarin moiety, interacts with the B subunit of bacterial gyrase, blocking ATP-dependent DNA supercoiling. [ [] ] This highlights the potential of this scaffold for developing antibacterial agents.

Q8: How is computational chemistry employed in this compound research?

A8: Computational tools are extensively used to study this compound and its derivatives. Key applications include:

• Molecular Docking: Predicts binding interactions with target proteins, such as epidermal growth factor receptor (EGFR), estrogen receptor (ER), and progesterone receptor (PR) for anticancer activity. [ [], [] ]
• Density Functional Theory (DFT): Used to evaluate antiradical properties by calculating thermodynamic and kinetic parameters for different radical scavenging mechanisms (HAT, SET-PT, SPLET). [ [], [], [] ]
• QSAR Modeling: Building models to correlate the structure of this compound derivatives with their biological activity, aiding the design of more potent and selective compounds. [ [] ]

Q9: What is the role of the central linker in the activity of dimeric this compound derivatives as HIV integrase inhibitors?

A9: The central linker in dimeric this compound derivatives plays a crucial role in their activity as HIV integrase inhibitors. Studies reveal that an aryl substituent on the central methylene linker is crucial for activity. [ [] ] Increasing the linker's lipophilicity by using extended aromatic systems enhances potency, suggesting the importance of hydrophobic interactions with the target enzyme.